2-(4-fluorophenyl)-N-(1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-(2-hydroxyethyl)-5-thiophen-2-ylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C17H16FN3O2S/c18-13-5-3-12(4-6-13)10-17(23)19-16-11-14(15-2-1-9-24-15)20-21(16)7-8-22/h1-6,9,11,22H,7-8,10H2,(H,19,23)
• InChI Key: XVTJXLRLEWDDOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN(C(=C2)NC(=O)CC3=CC=C(C=C3)F)CCO
• Molecular Formula: C17H16FN3O2S
• Molecular Weight: 345.4 g/mol

Description

2-(4-fluorophenyl)-N-(1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C17H16FN3O2S and its molecular weight is 345.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Anti-inflammatory Activity : Research by Sunder and Maleraju (2013) on derivatives of similar chemical structures demonstrated significant anti-inflammatory activities among synthesized compounds. This suggests potential applications in developing anti-inflammatory drugs (Sunder & Maleraju, 2013).

• Antipsychotic Potential : Studies by Wise et al. (1987) explored derivatives for their antipsychotic-like profiles in behavioral animal tests. Their findings highlighted the potential of these compounds in developing new antipsychotic medications that do not interact with dopamine receptors, indicating a novel mechanism of action (Wise et al., 1987).

• Antioxidant Activity : Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activities, showing significant antioxidant properties. This research points to potential applications in oxidative stress-related conditions (Chkirate et al., 2019).

• Antimicrobial Activities : Saravanan et al. (2010) reported on the synthesis of novel thiazole derivatives with significant anti-bacterial and anti-fungal activities. These findings suggest applications in developing new antimicrobial agents (Saravanan et al., 2010).

• Antitumor Activity : Alqasoumi et al. (2009) synthesized and evaluated novel acetamide derivatives for their antitumor activity, finding some compounds more effective than the reference drug doxorubicin. This indicates potential in cancer therapy research (Alqasoumi et al., 2009).